Cas no 1807103-71-4 (Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxylate
• CAS No: 1807103-71-4
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4895571
• Update Time: 2025-06-14

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-16-9(15)7-5(13)2-4(3-10)6(14-7)8(11)12/h2,8H,3H2,1H3
• InChI Key： WLVICRROAYTPSX-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)N=C(C(F)F)C(CCl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxylate

Recent Advances in the Application of Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS: 1807103-71-4) in Chemical Biology and Pharmaceutical Research

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS: 1807103-71-4) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies for cancer and infectious diseases. This heterocyclic compound, with its unique structural features, offers versatile reactivity that enables the construction of complex molecular architectures. Recent studies have highlighted its potential in medicinal chemistry, where it serves as a crucial building block for the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent FGFR (fibroblast growth factor receptor) inhibitors. Researchers utilized the reactive sites on the pyridine ring to introduce various pharmacophores, resulting in compounds with nanomolar affinity for FGFR isoforms. The presence of both chloro and iodo substituents on the pyridine core allowed for sequential cross-coupling reactions, enabling rapid diversification of the molecular scaffold.

In the field of antimicrobial drug development, a recent patent application (WO2023056421) disclosed novel derivatives synthesized from 1807103-71-4 that exhibit broad-spectrum activity against drug-resistant bacterial strains. The difluoromethyl group was found to play a critical role in enhancing membrane permeability while maintaining metabolic stability. Molecular docking studies revealed that these derivatives interact with essential bacterial enzymes through multiple binding modes.

The compound's application in PROTAC (proteolysis targeting chimera) technology has also gained attention. A 2024 publication in ACS Chemical Biology described its use as a linker component in the design of selective protein degraders. The chloromethyl group was strategically employed for conjugation with E3 ligase ligands, while the carboxylate moiety facilitated attachment to target protein binders, creating bifunctional molecules with improved pharmacokinetic properties.

Recent advances in synthetic methodology have addressed previous challenges in the large-scale production of 1807103-71-4. A continuous flow chemistry approach published in Organic Process Research & Development (2024) demonstrated a 70% yield improvement over traditional batch methods, with significantly reduced formation of byproducts. This technological advancement has important implications for the commercial viability of drug candidates derived from this intermediate.

Ongoing research is exploring the compound's potential in radiopharmaceuticals, leveraging the iodine atom for radioisotope incorporation. Preliminary results presented at the 2024 International Symposium on Chemical Biology suggest that 123I-labeled derivatives show promise as diagnostic imaging agents for tumor detection, with favorable biodistribution profiles in animal models.

As the pharmaceutical industry continues to face challenges with drug resistance and the need for more targeted therapies, Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxylate stands out as a versatile scaffold with multiple applications. Future research directions likely include optimization of its derivatives for improved selectivity and the development of novel synthetic routes to access structurally diverse analogs for broader biological evaluation.